![molecular formula C15H7Cl2FN2 B2468326 2-[Cyano(2,4-dichlorophenyl)methyl]-6-fluorobenzenecarbonitrile CAS No. 338965-45-0](/img/structure/B2468326.png)
2-[Cyano(2,4-dichlorophenyl)methyl]-6-fluorobenzenecarbonitrile
Overview
Description
“2-[Cyano(2,4-dichlorophenyl)methyl]-6-fluorobenzenecarbonitrile” is a chemical compound with the molecular formula C15H7Cl2FN2 and a molecular weight of 305.13 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation:C1=CC(=C(C(=C1)F)C#N)C(C#N)C2=C(C=C(C=C2)Cl)Cl .
Scientific Research Applications
Synthesis and Chemical Properties
- 2-Cyano(phenylsulfinyl-, p-nitrophenyl-, or o-nitrophenyl-)methylthiophenyl isocyanides have been synthesized from 2-aminobenzenethiols and shown to undergo ring closure to form 2,4-disubstituted 4H-1,4-benzothiazine derivatives. This synthesis involves deprotonation adjacent to the sulfur atom, followed by trapping with various electrophiles (Kobayashi et al., 2006).
- A study on electrophilic trisubstituted ethylenes, such as ring-disubstituted methyl 2-cyano-3-phenyl-2-propenoates, explored their preparation and characterization. These propenoates, except for a specific variant, were copolymerized with styrene, indicating a substantial decrease in chain mobility of the copolymers due to high dipolar character (Kim et al., 1999).
Chemical Reactions and Compounds
- The preparation of 2-Fluoro-5-nitrobenzonitrile and the study of proton magnetic resonance spectra of compounds containing the N-(2-Cyano-4-nitrophenyl) group were conducted. The preparation process and the comparative study of the magnetic resonance spectra with other derivatives provided insights into the molecular structure and interaction (Wilshire, 1967).
- Synthesis and structures of CH acid salts obtained in reactions of malonic acid esters and malononitriles with 2,4,6-trinitrohalobenzenes were explored. This study produced stable brightly colored crystalline triethylammonium salts of corresponding 2,4,6-trinitrophenylmalonic acid derivatives, contributing to the field of organic synthesis and potentially to the development of novel materials (Gololobov et al., 2011).
Safety and Hazards
properties
IUPAC Name |
2-[cyano-(2,4-dichlorophenyl)methyl]-6-fluorobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7Cl2FN2/c16-9-4-5-11(14(17)6-9)12(7-19)10-2-1-3-15(18)13(10)8-20/h1-6,12H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXFAWDNBDVARHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C#N)C(C#N)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7Cl2FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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